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Cat. No.: B1143388 Get Quote

An In-depth Technical Guide to Pigment Violet 2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Violet 2 (PV2), also known by its Colour Index name C.I. 45175:1, is a synthetic

organic pigment belonging to the triarylcarbonium (xanthene) class. It is a bright, reddish-

purple pigment valued for its high color strength and good fastness properties. While primarily

utilized in industrial applications such as printing inks, paints, and plastics, its chemical

structure and properties are of interest to researchers in various fields, including materials

science and toxicology. This guide provides a comprehensive overview of the chemical

structure, properties, synthesis, and analysis of Pigment Violet 2.

Chemical Structure and Identification
The core structure of Pigment Violet 2 is a xanthene dye, specifically an ethyl ester of

Rhodamine B. The vibrant color arises from the extensive delocalized positive charge across

the triarylcarbonium system. In its commercial form as a pigment, this cationic dye is

precipitated with a complex inorganic heteropolyacid, typically a phosphotungstomolybdic acid.

This process, known as "laking," renders the dye insoluble, a key characteristic of a pigment.[1]

This dual nature leads to two common representations of its chemical formula:
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Organic Cation: C₃₀H₃₆N₂O₃[2][3]

Pigment Complex: C₁₂₀H₁₄₁MoN₈O₂₃PW[4][5]

The significant difference in molecular weight and formula reflects the inclusion of the large,

complex counter-ion in the pigment form.

Key Identification Parameters:

Parameter Value

Chemical Name

3,6-Bis(diethylamino)-9-[2-

(ethoxycarbonyl)phenyl]xanthylium

molybdatetungstatephosphate[3]

CAS Number 1326-04-1[2]

Colour Index C.I. Pigment Violet 2 (45175:1)[2]

Chemical Class Triarylcarbonium (Xanthene)[2]

Physicochemical and Fastness Properties
Pigment Violet 2 exhibits a range of properties that make it suitable for various applications.

The following tables summarize the key quantitative data available for this pigment.

Table 1: Physicochemical Properties

Property Value

Molecular Weight (Organic Cation) 472.62 g/mol [3]

Molecular Weight (Pigment Complex) 2374.2 g/mol [4]

Appearance Violet Powder[4]

Density 1.7 - 1.8 g/cm³[2][3]

pH Value 5.0 - 8.0[2]

Oil Absorption 40 - 55 g/100g [6]
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Table 2: Fastness and Resistance Properties

Property Rating/Value

Light Fastness (BWS) 4 - 5

Heat Resistance 160 °C[2]

Water Resistance 4

Oil Resistance 3[2]

Acid Resistance 3 - 5[2][6]

Alkali Resistance 3 - 4[2][6]

Solvent Resistance Good[4]

(Note: Fastness properties are typically rated on a scale of 1 to 5 or 1 to 8, where a higher

number indicates better fastness.)

Experimental Protocols
Synthesis of Pigment Violet 2
While detailed, proprietary industrial synthesis protocols are not publicly available, the general

manufacturing process for Pigment Violet 2 involves a two-step procedure. The first step is the

synthesis of the dye cation, followed by its precipitation to form the insoluble pigment.

Step 1: Synthesis of the Triarylcarbonium Dye (Rhodamine B Ethyl Ester)

The synthesis of the organic cation of Pigment Violet 2 is analogous to the esterification of

Rhodamine B. A representative laboratory-scale procedure for a similar esterification is as

follows:

Materials: Rhodamine B, absolute ethanol, acetyl chloride.

Procedure:

A mixture of Rhodamine B and absolute ethanol is stirred in a reaction vessel.
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Acetyl chloride is added dropwise to the stirred mixture. This generates anhydrous

hydrogen chloride in situ, which catalyzes the esterification.[7]

The reaction mixture is heated (e.g., to 50-60 °C) under an inert atmosphere (e.g., argon)

for several hours to days. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).[7]

Upon completion, the solvent is removed under reduced pressure to yield the crude

Rhodamine B ethyl ester.[7]

Step 2: Precipitation of the Pigment

The crude dye is then "laked" or precipitated using a heteropolyacid.

Materials: Crude Rhodamine B ethyl ester, phosphotungstomolybdic acid solution, water.

Procedure:

The crude dye is dissolved in water.

A solution of phosphotungstomolybdic acid is added to the dye solution with stirring.

The insoluble Pigment Violet 2 precipitates out of the solution.

The precipitate is then filtered, washed thoroughly with water to remove any unreacted

starting materials and excess acid, and dried.

The dried pigment may undergo further processing, such as grinding or milling, to achieve

the desired particle size and dispersibility.

Analytical Characterization
The characterization of triarylcarbonium pigments like Pigment Violet 2 often employs

advanced analytical techniques.

Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS): This is a powerful

technique for the identification of synthetic organic pigments in complex matrices like paints.

The pigment is thermally decomposed (pyrolyzed), and the resulting fragments are
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separated by gas chromatography and identified by mass spectrometry. The fragmentation

pattern provides a chemical fingerprint for the original pigment.[8][9][10]

Secondary Ion Mass Spectrometry with MeV Primary Ions (MeV SIMS): This high-sensitivity

surface analytical technique can identify organic colorants with minimal fragmentation. It is

particularly useful for distinguishing between pigments, lakes, and toners by detecting the

molecular ions of the organic component and characteristic ions from the inorganic

precipitating agents (e.g., WO₃⁻ and MoO₃⁻ from the heteropolyacid).[11][12]

Toxicological Profile
Pigment Violet 2 is generally considered to have low acute toxicity. However, as with many

fine powders, it can cause mechanical irritation to the eyes and respiratory tract upon contact

or inhalation.[4]

Acute Toxicity: Oral toxicity tests have not shown significant acute toxicity.[13]

Skin and Eye Irritation: May cause mild irritation. The safety data sheet for Pigment Violet 2
recommends wearing protective gloves and eye protection during handling.[5]

Genotoxicity and Carcinogenicity: Studies on related colorants have not shown genotoxic or

carcinogenic effects in bacterial assays or skin application studies in mice.[13]

It is important to consult the specific Safety Data Sheet (SDS) for detailed handling and safety

information.

Biological Interactions and Signaling Pathways
There is currently no scientific literature available that describes specific signaling pathways or

biological interaction mechanisms for Pigment Violet 2. Its primary use as an insoluble

industrial pigment, coupled with its low toxicity profile, suggests that it is not designed for and is

unlikely to have significant specific biological activity. The focus of safety studies has been on

its potential for irritation and any long-term effects from occupational exposure, rather than on

specific molecular interactions within biological systems.

Experimental Workflow Diagram
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The following diagram illustrates the general workflow for the synthesis and analysis of

Pigment Violet 2.

Synthesis and Analysis Workflow for Pigment Violet 2

Synthesis

Analysis

Rhodamine B

Esterification
(catalyzed by HCl in situ)

Ethanol

Crude Rhodamine B Ethyl Ester

Precipitation (Laking)

Phosphotungstomolybdic Acid

Pigment Violet 2 Slurry

Filtration & Washing

Drying & Milling

Final Pigment Violet 2 Powder

Characterization

Py-GC/MS MeV SIMS
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Click to download full resolution via product page

Caption: General workflow for the synthesis and analysis of Pigment Violet 2.

Conclusion
Pigment Violet 2 is a commercially important colorant with a well-defined chemical structure

based on a triarylcarbonium dye laked with a heteropolyacid. Its physicochemical properties,

particularly its high color strength and good resistance, make it suitable for a range of industrial

applications. While detailed biological interaction studies are lacking, its toxicological profile

indicates low acute toxicity. The synthesis and analytical characterization of this pigment

involve standard organic chemistry procedures and advanced analytical techniques,

respectively. This guide provides a foundational understanding of Pigment Violet 2 for

professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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